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Compound of Interest

Compound Name: (S)-1-(4-Chlorophenyl)ethanol

Cat. No.: B152429

An In-depth Technical Guide to the Safety and Handling of (S)-1-(4-Chlorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-1-(4-
Chlorophenyl)ethanol, a chemical intermediate utilized in pharmaceutical and chemical
research. Adherence to these guidelines is crucial for ensuring personnel safety and minimizing
environmental impact.

Chemical and Physical Properties

(S)-1-(4-Chlorophenyl)ethanol, with the CAS number 99528-42-4, is a compound used in
various chemical syntheses.[1] Its properties are summarized in the table below.
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Property

Value

Molecular Formula

C8HICIO[1][2]

Molecular Weight 156.61 g/mol [1]
Appearance Liquid

Boiling Point 119 °C at 10 mmHg
Density 1.171 g/mL at 25 °C

Refractive Index

n20/D 1.541

Flash Point

113 °C (235.4 °F) - closed cup

Hazard Identification and Classification

(S)-1-(4-Chlorophenyl)ethanol is classified as a hazardous substance. The GHS hazard

classifications are summarized below.

Hazard Class Category

Acute Toxicity, Oral Category 4[1]
Acute Toxicity, Dermal Category 4[1]
Acute Toxicity, Inhalation Category 4[1]

Skin Corrosion/Irritation

Category 2[1][3][4]

Serious Eye Damage/Eye Irritation

Category 2/2A[1][3][4]

Specific target organ toxicity — single exposure

Category 3 (Respiratory system)[3][4]

Hazard Statements:

e H302: Harmful if swallowed.[1][5]

e H312: Harmful in contact with skin.[1][5]

o H315: Causes skin irritation.[1][5]
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e H319: Causes serious eye irritation.[1][5]

e H332: Harmful if inhaled.[1][5]

o H335: May cause respiratory irritation.[4][5]
Signal Word: Warning[1][5]

Experimental Protocols for Safety and Handling

While specific experimental protocols for determining the toxicity of (S)-1-(4-
Chlorophenyl)ethanol are not detailed in the provided safety data sheets, the following
represents a general methodology for handling this chemical safely in a laboratory setting.

3.1. General Handling Protocol

o Preparation: Before handling, ensure that the work area is well-ventilated.[2][5][6] An
operational chemical fume hood is required. Eyewash stations and safety showers must be
readily accessible.[2]

» Personal Protective Equipment (PPE): Don appropriate PPE, including:
o Eye Protection: Safety glasses with side shields or goggles (compliant with EN 166).[2]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene).[2][3] Check
manufacturer's recommendations for breakthrough time and glove thickness.[2]

o Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][3]

o Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-
approved respirator (e.g., N95 dust mask for particulates, or a respirator with appropriate
cartridges for vapors).

e Handling:
o Avoid contact with skin, eyes, and clothing.[2][3][5]

o Do not breathe vapors or mists.[3][5][7]
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o Use non-sparking tools to prevent ignition.[5][7]

o Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[7]

o Do not eat, drink, or smoke in the handling area.[2][4][8]
e Post-Handling:

o Wash hands thoroughly after handling.[2][5][8]

o Remove and wash contaminated clothing before reuse.[2]
3.2. Storage Protocol

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5][6]

[7]

o Conditions: Store away from heat, sparks, open flames, and other ignition sources.[7] Keep
away from incompatible materials such as strong oxidizing agents.

e Segregation: Store separately from foodstuffs and animal feeds.[3][4]
Accidental Release Measures
In the event of a spill or release, follow these procedures:
e Immediate Actions:
o Evacuate personnel from the affected area.[5][7]
o Ensure adequate ventilation.[5][7]
o Remove all sources of ignition.[5][7]
e Containment and Cleanup:

o Wear appropriate personal protective equipment.[5]
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[e]

o

[¢]

[¢]

disposal.[2][5][6]

e Post-Cleanup:

Prevent the spill from entering drains or waterways.[5][7]
For small spills, absorb with an inert material (e.g., sand, silica gel, universal binder).[2][6]
For large spills, dike the area to contain the material.[6]

Collect the absorbed material and spilled substance into a suitable, labeled container for

o Clean the contaminated area thoroughly.[6][7]

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

[5]19]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. Seek medical attention.[4][9][10]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.
Seek immediate medical attention.[4][5][9][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Seek medical attention.[5][8][10]

Disposal Considerations

Dispose of (S)-1-(4-Chlorophenyl)ethanol and its containers in accordance with local, state,

and federal regulations.[6][11]

e \Waste Chemical:
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o Collect waste in a designated, compatible, and properly labeled hazardous waste
container.[11]

o The container must be kept tightly closed except when adding waste.[11][12]

o Arrange for disposal through a licensed professional waste disposal service.[9]

o Empty Containers:
o Triple-rinse the empty container with a suitable solvent.[13]
o Collect the rinsate as hazardous waste.[13]

o Once cleaned, deface the original label, mark the container as "EMPTY," and dispose of it
in the general trash or as directed by institutional guidelines.[13][14]

Signaling Pathways and Experimental Workflows

As of the latest review, detailed public information on the specific signaling pathways affected
by (S)-1-(4-Chlorophenyl)ethanol is not available. Toxicological data presented in safety data
sheets are typically derived from standardized assays (e.g., OECD guidelines) that may not
elucidate specific molecular mechanisms.

Below is a logical workflow for the safe handling of (S)-1-(4-Chlorophenyl)ethanol in a
research setting.
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Perform Experimental Work
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:
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Caption: Logical workflow for the safe handling of (S)-1-(4-Chlorophenyl)ethanol.
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This guide is intended to provide a comprehensive overview of the safety and handling of
(S)-1-(4-Chlorophenyl)ethanol. It is imperative that all users of this chemical receive proper
training and have access to the full Safety Data Sheet before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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